Cas no 2189235-59-2 (N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide)

• Product Name: N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide
• CAS No: 2189235-59-2
• MF: C₁₇H₁₅F₃N₂O₂
• MW: 336.308414697647
• CID: 5409959
• PubChem ID: 132309874
• Update Time: 2025-05-21

N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanoethyl)-N-[[3-(trifluoromethyl)phenyl]methyl]-3-furanacetamide
• 2189235-59-2
• N-(1-cyanoethyl)-2-(furan-3-yl)-N-{[3-(trifluoromethyl)phenyl]methyl}acetamide
• AKOS033899004
• N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide
• Z2408153407
• EN300-26680466

• Inchi： 1S/C17H15F3N2O2/c1-12(9-21)22(16(23)8-14-5-6-24-11-14)10-13-3-2-4-15(7-13)17(18,19)20/h2-7,11-12H,8,10H2,1H3
• InChI Key： YQTIUXGLZNGHCH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN(C(CC1=COC=C1)=O)C(C#N)C)(F)F

Computed Properties

• Exact Mass: 336.10856221g/mol
• Monoisotopic Mass: 336.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.0±45.0 °C(Predicted)
• pka: -1.40±0.70(Predicted)

Additional information on N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide

Research Brief on N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide (CAS: 2189235-59-2)

In recent years, the compound N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide (CAS: 2189235-59-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a furan ring, a trifluoromethylphenyl group, and a cyanoethyl moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the selective introduction of the cyanoethyl group and the furan-3-yl moiety. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production and ensuring reproducibility in further pharmacological studies.

Pharmacological evaluations of this compound have revealed its potential as a modulator of key biological targets. Preliminary in vitro studies indicate that N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide exhibits inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown nanomolar affinity for cyclooxygenase-2 (COX-2), suggesting its utility as a non-steroidal anti-inflammatory drug (NSAID) candidate. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, highlighting the role of the trifluoromethyl group in enhancing binding affinity.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential in oncology. In vitro cytotoxicity assays using cancer cell lines have demonstrated selective activity against certain tumor types, particularly those overexpressing specific receptors. The furan ring and cyanoethyl group are hypothesized to contribute to this selectivity by interacting with hydrophobic pockets in the target proteins. These findings underscore the compound's versatility and warrant further investigation into its mechanisms of action.

In conclusion, N-(1-Cyanoethyl)-2-(furan-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide represents a promising scaffold for drug development, with applications spanning anti-inflammatory and anticancer therapies. Future research should focus on in vivo studies to validate its efficacy and safety profiles, as well as structure-activity relationship (SAR) studies to optimize its pharmacological properties. The continued exploration of this compound may yield novel therapeutics addressing unmet medical needs.